(1S)-1-(3,4-dimethylphenyl)ethan-1-ol

• IUPAC Name: (1S)-1-(3,4-dimethylphenyl)ethanol
• InChI: InChI=1S/C10H14O/c1-7-4-5-10(9(3)11)6-8(7)2/h4-6,9,11H,1-3H3/t9-/m0/s1
• InChI Key: WTTSQZZOTXFJJG-VIFPVBQESA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C)O)C
• Isomeric SMILES: CC1=C(C=C(C=C1)[C@H](C)O)C
• Molecular Formula: C10H14O
• Molecular Weight: 150.22 g/mol
• CAS No.: 100760-07-4

Description

(1S)-1-(3,4-dimethylphenyl)ethan-1-ol is a useful research compound. Its molecular formula is C10H14O and its molecular weight is 150.221. The purity is usually 95%.
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Scientific Research Applications

Molecular Complexes and Crystal Structures

Research into molecular complexes involving compounds like (1S)-1-(3,4-dimethylphenyl)ethan-1-ol has been extensive. A study by Toda, Tanaka, and Mak (1985) investigated the crystal structures of molecular complexes that include compounds similar to this compound. Their work focused on X-ray crystallography to determine the structures, revealing insights into molecular interactions and hydrogen bonding patterns (Toda, Tanaka, & Mak, 1985).

Polymer Precursors from Natural Oils

Another field of application involves the synthesis of polymer precursors. Furst et al. (2012) explored the production of dimethyl 1,19-nonadecanedioate from natural oils like olive and rapeseed, using catalysts. This process highlights the potential of using this compound or similar compounds in creating sustainable materials (Furst et al., 2012).

Crystal Engineering and Supramolecular Assemblies

In the field of crystal engineering, Arora and Pedireddi (2003) investigated the supramolecular assemblies of 1,2,4,5-benzenetetracarboxylic acid with aza donor molecules. Their research provides insights into the structural features and potential applications of compounds structurally related to this compound in forming complex molecular assemblies (Arora & Pedireddi, 2003).

Oxidation Mechanisms and Spectroscopy Studies

Investigations into the oxidation mechanisms of compounds related to this compound have also been conducted. Borovkov et al. (1993) studied the aerobic oxidation of ethane-bridged porphyrin dimers, providing insights into the oxidation processes relevant to similar compounds (Borovkov et al., 1993).